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Compound of Interest

(R)-2-Aminomethyl-4-Boc-
Compound Name:
morpholine

cat. No.: B1332696

An In-Depth Technical Guide to the Safe Handling of (R)-2-Aminomethyl-4-Boc-morpholine

Introduction

(R)-2-Aminomethyl-4-Boc-morpholine is a chiral morpholine derivative commonly utilized as
a building block in medicinal chemistry and drug development. The presence of a primary
amine and a Boc-protected secondary amine within a morpholine scaffold makes it a valuable
synthon for creating complex molecules with potential therapeutic applications. As with any
reactive chemical intermediate, a thorough understanding of its hazard profile and the
implementation of rigorous safety protocols are paramount for protecting researchers and
ensuring experimental integrity.

This guide provides a comprehensive overview of the safety data for (R)-2-Aminomethyl-4-
Boc-morpholine, moving beyond a simple recitation of Safety Data Sheet (SDS) sections. It is
designed to provide drug development professionals and laboratory scientists with the rationale
behind safety procedures, enabling a proactive and informed approach to risk management.

Compound Identification and Physicochemical
Properties

A precise understanding of the compound's identity and physical characteristics is the
foundation of safe handling.
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Identifier Value

) tert-butyl (2R)-2-(aminomethyl)morpholine-4-
Chemical Name
carboxylate[1]

(R)-4-Boc-2-aminomethylmorpholine, (R)-N-

Synonyms BOC-2-AMINOMETHYLMORPHOLINE[2]
CAS Number 1174913-80-4[1][2][3]

Molecular Formula C10H20N203[2][3]

Molecular Weight 216.28 g/mol [2][3]

Property Value Source

Colorless to off-white Solid-
Appearance o [2]
Liquid Mixture

Physical State Solid [4]
Boiling Point 310.7°C at 760 mmHg [3]
Flash Point 142°C [2]
Density 1.078 g/cm3 [2]
pKa 9.37 £ 0.29 (Predicted) [2]

Hazard Analysis and GHS Classification

The hazard profile of (R)-2-Aminomethyl-4-Boc-morpholine is primarily associated with its
irritant properties, characteristic of many alkylamines. While some supplier SDSs lack detailed
GHS classification, the most comprehensive data indicates the following hazards.[1][3]
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Hazard Class Hazard Code Hazard Statement

Skin Irritation H315 Causes skin irritation.[4]

Causes serious eye irritation.

Eye Irritation H319
[4]

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.[4]

Signal Word: Warning[4]

Expert Analysis of Hazards:

o Skin and Eye Irritation (H315, H319): The primary amine group is basic and can disrupt the
lipid bilayers of skin and eye tissues, leading to irritation, redness, and pain. Prolonged or
repeated contact can exacerbate this effect. The severity necessitates immediate and
thorough rinsing upon any contact.

» Respiratory Irritation (H335): As a solid with a potential for dust formation or as a low-
volatility liquid, inhalation of aerosols or fine particles can irritate the mucous membranes of
the respiratory tract.[4] The causality stems from the compound's basicity, which can irritate
sensitive lung tissues. Therefore, handling should always occur in a well-ventilated area to
keep airborne concentrations to a minimum.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is critical, starting with engineering controls and
supplemented by appropriate PPE.

Primary Engineering Controls

o Fume Hood: All weighing and handling of (R)-2-Aminomethyl-4-Boc-morpholine must be
conducted in a certified chemical fume hood. This is the primary defense against respiratory
exposure (H335).[4]
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o Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and exhausted.

Personal Protective Equipment (PPE) Selection

The selection of PPE is not a one-size-fits-all decision; it must be based on a risk assessment

of the specific procedure being performed.
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PPE Selection Workflow for (R)-2-Aminomethyl-4-Boc-morpholine

Hazard Assessment

Task: Handling
(R)-2-Aminomethyl-4-Boc-morpholine

Mandatory: Mandatory:
Chemical Resistant Gloves Safety Glasses with
(e.g., Nitrile) Side Shields or Goggles

Mandatory: If Ventilation is Inadequate:

Lab Coat

NIOSH-approved Respirator
(e.g., N95 for dust)
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Spill Response Decision Tree

Spill Detected

Is the spill large or
uncontained?

Evacuate Area Contain Spill with
Alert Emergency Services Inert Absorbent Material

Use dry cleanup procedures.
Avoid generating dust.
Collect in sealed container.

Decontaminate Area
and wash down

Dispose of waste via
authorized channels
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First-Aid Response Flowchart

Exposure Occurs

Route of Exposure?

. Remove contaminated clothing. Rinse with water for 15+ minutes. . .
Move to fresh air. oy " f Rinse mouth with water.
S - Wash skin with soap and Remove contact lenses if possible. A s
If breathing is difficult, give oxygen. . Do NOT induce vomiting.
plenty of water. Hold eyelids open.

If irritation persists

Seek Immediate

Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-2-Aminomethyl-4-Boc-morpholine safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332696#r-2-aminomethyl-4-boc-morpholine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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